BF3-Dm-UCB-J

• Molecular Formula: C16H13BF6N2O
• Molecular Weight: 374.09
• synonyms: (R)-3-(difluoroboranyl)-4-((2-oxo-4-(3,4,5-trifluorophenyl)pyrrolidin-1-yl)methyl)-pyridin-1-ium fluoride

Description

Precursor for PET tracer [11C]UCB-J

Scientific Research Applications

Plasma Environment Decomposition

Boron trifluoride (BF3) is used in ion implantation for doping semiconductors. Its decomposition in radio frequency (RF) plasma environments has been studied, revealing various by-products and efficiencies in different plasma systems. This research is crucial for semiconductor manufacturing and material science (Wang et al., 2003).

Microwave Spectroscopy

In microwave spectroscopy, BF3 has been utilized to observe direct rotational transitions in gases. This study provides insights into molecular structures and physical properties, useful in fields like chemistry and physics (Lovas & Johnson, 1971).

Neutron Detection

BF3 proportional counters are key in detecting thermal neutrons, with high sensitivity and good gamma discriminating properties. Research has focused on improving these detectors by studying the effects of different gas mixtures and environmental conditions, crucial in nuclear physics and engineering (Padalakshmi & Shaikh, 2008).

Polymerization Mechanisms

BF3 is used in polymer science to study polymerization mechanisms, such as the reaction of diglycidyl ether of bisphenol-A (DGEBA) with BF3. Understanding these reactions is vital for the development of new materials and industrial processes (Tackie & Martin, 1993).

Nuclear Motion in Molecular Spectroscopy

BF3 has been instrumental in studying nuclear motion in molecules under core excitation, contributing to a deeper understanding of molecular dynamics, essential in physical chemistry and spectroscopy (Tanaka et al., 1998).

Bioelectrochemical Interface Engineering

Though not directly involving BF3, the principles of bioelectrochemical interface engineering have applications in biosensor development and biofuel cells, where BF3-like compounds could play a role (Zhou & Dong, 2011).

Gas Electron Diffraction

The B–F bond distance in BF3 has been measured using gas electron diffraction, providing valuable data for quantum chemical calculations and molecular modeling, important in theoretical chemistry (Kuchitsu & Konaka, 1966).

Advanced Material Studies

BF3-doped materials, like amorphous silicon thin films, have been studied for their optical and transport properties. This research is significant in semiconductor technology and materials science (Mahan et al., 1983).

Environmental Remediation

Though not directly related to BF3, studies in environmental remediation, such as the photodegradation of dyes using advanced materials, show the potential application of BF3-related compounds in pollution control (Haruna et al., 2020).

Neutron Detector Efficiency

The efficiency of BF3 gas-based neutron proportional counters is critical in experimental physics, particularly in large-scale detector arrays (Desai & Rao, 2021).